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Introduction
O-Methylhydroxylamine, also known as Methoxyamine, is an organic compound with the

formula CH₃ONH₂. It is a derivative of hydroxylamine where the hydrogen of the hydroxyl group

is replaced by a methyl group. This modification confers distinct physical and chemical

properties that make it a valuable reagent in organic synthesis and a significant molecule in

biomedical research. Commercially, it is often available as its hydrochloride salt

(CH₃ONH₂·HCl), which offers greater stability.

This technical guide provides a comprehensive overview of the physical and chemical

properties of O-Methylhydroxylamine and its hydrochloride salt. It includes detailed

experimental protocols for its synthesis and a key reaction, and explores its mechanism of

action as a base excision repair inhibitor, a critical pathway in DNA repair and a target in cancer

therapy.

Physical and Chemical Properties
O-Methylhydroxylamine is a colorless, volatile liquid with a characteristic amine-like odor.[1] It

is soluble in water and polar organic solvents.[2][3] Its properties, along with those of its more

commonly used hydrochloride salt, are summarized below.
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Table 1: Physical and Chemical Properties of O-
Methylhydroxylamine

Property Value Reference(s)

CAS Number 67-62-9 [1][4]

Molecular Formula CH₅NO [1][4]

Molecular Weight 47.057 g/mol [1]

Appearance Colorless liquid [1][2]

Odor Fishy, amine-like [1]

Boiling Point 49-50 °C at 760 mmHg [1][5]

Melting Point -86.4 °C [3]

Density 0.9069 g/cm³ at 20 °C [5]

Vapor Pressure 297.5 mmHg at 25 °C [3]

pKa 4.60 [1]

Refractive Index 1.4164 at 20 °C [3]

Solubility
Miscible with water and

alcohol.
[2][3]

Table 2: Physical and Chemical Properties of O-
Methylhydroxylamine Hydrochloride
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Property Value Reference(s)

CAS Number 593-56-6 [6]

Molecular Formula CH₆ClNO [6]

Molecular Weight 83.52 g/mol [6]

Appearance
White to off-white crystalline

powder
[6][7]

Melting Point 151-154 °C (decomposes) [7]

Solubility Soluble in water and alcohol. [7]

Chemical Reactivity and Stability
O-Methylhydroxylamine is a stable compound under normal conditions but should be stored

in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing

agents and strong acids.[8] Its hydrochloride salt is hygroscopic and should be protected from

moisture.[8][9]

The primary reactivity of O-Methylhydroxylamine stems from the nucleophilic amino group. A

key reaction is its condensation with aldehydes and ketones to form O-methyl oximes. This

reaction is widely used in organic synthesis for the protection of carbonyl groups and for the

preparation of various nitrogen-containing compounds.[2][10]

In a biological context, O-Methylhydroxylamine covalently binds to apurinic/apyrimidinic (AP)

sites in DNA, which are intermediates in the base excision repair pathway.[1][11] This

interaction inhibits the repair of damaged DNA, leading to an accumulation of DNA strand

breaks and subsequent apoptosis.[1] This property makes it a subject of interest in cancer

research as a potential sensitizer for chemotherapy and radiation.[11]

Spectral Data
Table 3: Key Spectral Data for O-Methylhydroxylamine
and its Hydrochloride Salt
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Spectrum Type
O-Methylhydroxylamine
(CAS: 67-62-9)

O-Methylhydroxylamine
Hydrochloride (CAS: 593-
56-6)

¹H NMR
Data not readily available in a

citable format.

Signals corresponding to the

methyl and amine protons are

expected.

¹³C NMR
Data not readily available in a

citable format.

A signal for the methyl carbon

is expected.

IR (Infrared)
Key stretches include N-H, C-

H, and C-O.

Shows characteristic peaks for

N-H stretching, C-H stretching,

and C-O stretching.[6]

Mass Spec (MS)
Molecular ion peak (M+) at m/z

= 47.057.[12][13]

Fragmentation pattern would

correspond to the parent

compound.

Experimental Protocols
Synthesis of O-Methylhydroxylamine Hydrochloride
A common method for the synthesis of O-Methylhydroxylamine hydrochloride involves the O-

methylation of a hydroxylamine derivative followed by hydrolysis. One established procedure

utilizes the methylation of acetone oxime, followed by acidic hydrolysis of the resulting O-

methyl ether.

Protocol: Synthesis via Acetone Oxime O-Methyl Ether

Step 1: O-Methylation of Acetone Oxime. (This step would be detailed with specific reagents,

quantities, and conditions if a citable protocol were found. General information suggests

reacting acetone oxime with a methylating agent like dimethyl sulfate in the presence of a

base).

Step 2: Hydrolysis of Acetone Oxime O-Methyl Ether. A mixture of 174 g (2 mol) of acetone

oxime-O-methyl ether and 296 g (3 mol) of concentrated hydrochloric acid in 593 g of

hexane is heated to 65 °C. A mixture of acetone, hexane, and water is distilled off at an

internal flask temperature of 64-65 °C and a vapor temperature of 48-58 °C until no more
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acetone is collected. The remaining water is then removed by azeotropic distillation with

hexane. The precipitated O-methylhydroxylamine hydrochloride is collected by filtration

and dried.

Reaction Protocol: Formation of an O-Methyl Oxime
The reaction of O-Methylhydroxylamine with a carbonyl compound is a straightforward and

widely used transformation. The following is a representative protocol for the methoximation of

a ketone.

Protocol: Methoximation of 4-tert-Butylcyclohexanone

Materials:

4-tert-Butylcyclohexanone

O-Methylhydroxylamine hydrochloride

Pyridine

Ethanol

Procedure:

To a solution of 4-tert-butylcyclohexanone (1.0 eq) in ethanol, add O-
methylhydroxylamine hydrochloride (1.2 eq) and pyridine (1.2 eq).

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude O-methyl oxime.
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Purify the product by column chromatography on silica gel if necessary.

Mandatory Visualizations

Start Materials
(e.g., Acetone, Hydroxylamine) Step 1: Formation of Acetone Oxime Step 2: O-Methylation

Methylating Agent
(e.g., Dimethyl Sulfate) Step 3: Hydrolysis

Acid
(e.g., HCl) Purification Final Product

(O-Methylhydroxylamine HCl)

Click to download full resolution via product page

Caption: General workflow for the synthesis of O-Methylhydroxylamine Hydrochloride.
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Base Excision Repair (BER) Pathway

Inhibition by O-Methylhydroxylamine

Damaged DNA Base
(e.g., Alkylation, Oxidation)

DNA Glycosylase

Recognizes and excises
damaged base

Apurinic/Apyrimidinic (AP) Site

APE1 Endonuclease

Cleaves phosphodiester
backbone

Blocked AP Site Adduct

Single-Strand Break (SSB)

DNA Polymerase β

Adds correct nucleotide

DNA Ligase

Seals the nick

Repaired DNA

O-Methylhydroxylamine
(Methoxyamine)

Inhibits cleavage

Apoptosis

Leads to DNA strand breaks
and cell death

Click to download full resolution via product page

Caption: Inhibition of the Base Excision Repair (BER) pathway by O-Methylhydroxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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